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Compound of Interest

N-Methoxy-N-methylnicotinamide-
13C6

Compound Name:

Cat. No.: B15597684

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
N-Methoxy-N-methylnicotinamide-13Ce, a stable isotope-labeled derivative of a versatile
synthetic intermediate. This document is intended to be a valuable resource for researchers
and professionals in drug development and medicinal chemistry, offering detailed information
on its characteristics, synthesis, and analytical methods, alongside relevant biological context.

Core Physical and Chemical Properties

N-Methoxy-N-methylnicotinamide-13Ce is the isotopically labeled form of N-Methoxy-N-
methylnicotinamide, also known as a Weinreb amide of nicotinic acid. The incorporation of six
13C atoms in the pyridine ring provides a significant mass shift, making it an ideal internal
standard for quantitative mass spectrometry-based assays.

Table 1: Physical and Chemical Properties of N-Methoxy-N-methylnicotinamide-13Ce and its
non-labeled analogue.
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N-Methoxy-N- N-Methoxy-N-
Property methylnicotinamid methylnicotinamid Data Source
e-3Ce e
Clearsynth Product
Molecular Formula C213C6H10N202 CsH1o0N202
Page
Clearsynth,
Molecular Weight 172.13 g/mol 166.18 g/mol ChemScene Product
Pages
ChemScene Product
CAS Number Not available 95091-91-1
Page
Not specified, Lab Pro Inc. Product

Physical State

presumed liquid

Colorless Liquid

Page[1]

Lab Pro Inc. Product

Melting Point Not available Not applicable
Page[1]
Boiling Point Not available Not available -
B ) ] Lab Pro Inc. Product
Specific Gravity Not available 1.17
Page[1]
' _ Lab Pro Inc. Product
Refractive Index Not available 1.53
Page[1]
Topological Polar ChemScene Product
polog 42.43 Az 42.43 Az
Surface Area (TPSA) Page (Computed)
ChemScene Product
logP 0.715 0.715

Page (Computed)

Solubility Profile (Qualitative, based on related compounds):

Based on the properties of the structurally similar nicotinamide, N-Methoxy-N-

methylnicotinamide is expected to be soluble in a range of organic solvents.

Table 2: Expected Solubility of N-Methoxy-N-methylnicotinamide.
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Solvent Expected Solubility
Water Sparingly soluble to soluble
Methanol Soluble

Ethanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble
Dimethylformamide (DMF) Soluble

Dichloromethane Soluble

Chloroform Soluble

Ethyl Acetate Soluble

Experimental Protocols

Synthesis of N-Methoxy-N-methylnicotinamide

The synthesis of N-Methoxy-N-methylnicotinamide can be achieved through the reaction of an

activated nicotinic acid derivative, such as nicotinoyl chloride, with N,O-dimethylhydroxylamine

hydrochloride. The following is a representative protocol adapted from the synthesis of similar

Weinreb amides. The synthesis of the 13Ce-labeled compound would follow the same

procedure, starting from nicotinic acid-3Ce.

Materials:

 Nicotinoyl chloride (or nicotinic acid and a chlorinating agent like thionyl chloride)

e N,O-dimethylhydroxylamine hydrochloride

¢ Anhydrous dichloromethane (DCM)

o Triethylamine (TEA) or another suitable base

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
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e Anhydrous magnesium sulfate or sodium sulfate
o Standard laboratory glassware and stirring equipment
Procedure:

o Preparation of Nicotinoyl Chloride (if starting from nicotinic acid): In a round-bottom flask,
suspend nicotinic acid in an excess of thionyl chloride. Reflux the mixture for 2-3 hours until
the solution becomes clear. Remove the excess thionyl chloride under reduced pressure to
obtain nicotinoyl chloride as a solid. Use this directly in the next step.

o Amide Formation: In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride in
anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add triethylamine (approximately
2.2 equivalents) dropwise to the solution.

e Reaction: To the cooled solution of deprotonated N,O-dimethylhydroxylamine, add a solution
of nicotinoyl chloride in anhydrous DCM dropwise.

e Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12-
24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

o Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium
bicarbonate solution. Separate the organic layer. Wash the organic layer sequentially with
water and brine.

 Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate,
filter, and concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl
acetate in hexanes) to yield pure N-Methoxy-N-methylnicotinamide.

Analytical Methods

NMR spectroscopy is a critical tool for the structural confirmation of N-Methoxy-N-
methylnicotinamide-13Ces. The *H NMR spectrum will show characteristic signals for the pyridine
ring protons and the N-methoxy and N-methyl groups. The 13C NMR will be significantly
different from the unlabeled compound due to the 3C enrichment of the pyridine ring.
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Expected *H NMR Chemical Shifts (in CDCIs):

e Pyridine Protons: Multiplets in the range of & 7.0-9.0 ppm.

e N-Methoxy Protons (-OCHs): A singlet at approximately & 3.5-3.8 ppm.

e N-Methyl Protons (-NCHs): A singlet at approximately & 3.2-3.4 ppm.

Expected 3C NMR Chemical Shifts (unlabeled, in CDCIs):

Pyridine Carbons: Resonances in the aromatic region (6 120-155 ppm).

Carbonyl Carbon (C=0): A signal around & 168-172 ppm.

N-Methoxy Carbon (-OCHs): A signal around & 61-63 ppm.

N-Methyl Carbon (-NCHs): A signal around & 33-36 ppm.

For the 13Ce-labeled compound, the signals for the pyridine carbons will be intense singlets,
and 3C-13C coupling may be observed.

As an analytical standard, N-Methoxy-N-methylnicotinamide-13Cs is primarily used in HPLC-MS
methods. A general reversed-phase HPLC method for the analysis of nicotinamide derivatives
is outlined below.

HPLC System and Conditions:

e Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um).

» Mobile Phase: A gradient of acetonitrile in water, both containing 0.1% formic acid.

o Gradient Example: Start with 5% acetonitrile, ramp to 95% acetonitrile over 15 minutes,
hold for 5 minutes, and then return to initial conditions.

e Flow Rate: 1.0 mL/min.

o Detection: UV detection at 260 nm or Mass Spectrometry (MS).

e Injection Volume: 10 pL.
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This method should provide good separation of the analyte from potential impurities. For

guantitative analysis using the 13Ce-labeled standard, a mass spectrometer is required for
detection.

Visualizations of Relevant Pathways and Workflows
NAD* Salvage Pathway

N-Methoxy-N-methylnicotinamide is a derivative of nicotinamide, a central molecule in the
NAD+* salvage pathway. This pathway is crucial for maintaining cellular levels of NAD+*, a vital
coenzyme in redox reactions and a substrate for signaling enzymes like sirtuins and PARPSs.
Understanding this pathway is essential for researchers working with nicotinamide analogs.
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Caption: The NAD™ salvage pathway, recycling nicotinamide to synthesize NAD™.
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General Experimental Workflow for Ketone Synthesis
using a Weinreb Amide

N-Methoxy-N-methylnicotinamide, as a Weinreb amide, is a key intermediate for the synthesis
of ketones. This workflow illustrates the general process of using a Weinreb amide to produce
a ketone, a common transformation in drug discovery and development.
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Caption: General workflow for the synthesis of ketones using a Weinreb amide.
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Applications in Research and Drug Development

N-Methoxy-N-methylnicotinamide-13Ce serves as a crucial tool for pharmacokinetic (PK) and
pharmacodynamic (PD) studies. Its use as an internal standard allows for the precise
quantification of the unlabeled drug candidate or its metabolites in biological matrices such as
plasma, urine, and tissue homogenates. This is essential for establishing dose-response
relationships and understanding the absorption, distribution, metabolism, and excretion
(ADME) profile of a new chemical entity.

The parent compound, N-Methoxy-N-methylnicotinamide, is a valuable building block in
medicinal chemistry. The Weinreb amide functionality allows for the controlled, single addition
of organometallic reagents to form ketones, avoiding the over-addition that can occur with other
acylating agents like acid chlorides or esters. This makes it a reliable synthon for the
construction of complex molecules with diverse biological activities. As a nicotinamide
derivative, it can also be used to synthesize analogs of NAD+* or inhibitors of enzymes involved
in NAD* metabolism, which are targets for various diseases including cancer, metabolic
disorders, and neurodegeneration.

Conclusion

N-Methoxy-N-methylnicotinamide-13Ce is a high-value research tool for scientists and
professionals in the field of drug development. Its well-defined physical and chemical
properties, coupled with established synthetic and analytical methodologies, make it an
indispensable internal standard for quantitative bioanalysis. The underlying chemistry of its
non-labeled counterpart opens up a wide range of possibilities for the synthesis of novel
therapeutic agents. This guide provides a foundational understanding of this important
molecule, enabling its effective application in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [N-Methoxy-N-methylnicotinamide-13Ce: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597684/docs#n-methoxy-n-methylnicotinamide-c-
a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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